Cas no 899740-88-6 (1-methyl-N-(4-methylphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: 1-methyl-N-(4-methylphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 899740-88-6
• MF: C₁₇H₁₅N₃O₂
• MW: 293.319903612137
• CID: 5487679
• Update Time: 2025-10-30

1-methyl-N-(4-methylphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-(4-methylphenyl)-2-oxo-1,8-naphthyridine-3-carboxamide
• 1,8-Naphthyridine-3-carboxamide, 1,2-dihydro-1-methyl-N-(4-methylphenyl)-2-oxo-
• 1-methyl-N-(4-methylphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C17H15N3O2/c1-11-5-7-13(8-6-11)19-16(21)14-10-12-4-3-9-18-15(12)20(2)17(14)22/h3-10H,1-2H3,(H,19,21)
• InChI Key： LVUDXWRVBVZWKK-UHFFFAOYSA-N
• SMILES： N1(C)C2C(=CC=CN=2)C=C(C(NC2=CC=C(C)C=C2)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-methyl-N-(4-methylphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

1-Methyl-N-(4-Methylphenyl)-2-Oxo-1,2-Dihydro-1,8-Naphthyridine-3-Carboxamide: A Comprehensive Overview

1-Methyl-N-(4-Methylphenyl)-2-Oxo-1,2-Dihydro-1,8-Naphthyridine-3-Carboxamide, identified by the CAS registry number 899740-88-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a fused bicyclic structure. The naphthyridine core is a derivative of pyridine, and its substitution pattern plays a crucial role in determining the compound's properties and reactivity.

The molecular structure of 1-methyl-N-(4-methylphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide consists of a naphthyridine ring system with substituents at positions 1, 3, and 4. The methyl group at position 1 and the carboxamide group at position 3 contribute to the compound's functionality. Additionally, the 4-methylphenyl group attached via an amide bond introduces steric and electronic effects that influence the compound's behavior in chemical reactions and biological systems.

Recent studies have highlighted the importance of naphthyridine derivatives in drug discovery, particularly in the development of antimicrobial agents, anti-inflammatory drugs, and anticancer therapeutics. The unique electronic properties of the naphthyridine ring system make it an attractive scaffold for designing molecules with specific biological activities. For instance, researchers have explored the potential of this compound as a Hsp90 inhibitor, which could be valuable in treating cancers that rely on this chaperone protein for tumor progression.

The synthesis of 1-methyl-N-(4-methylphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. The choice of reagents and reaction conditions is critical to achieving high yields and maintaining the integrity of the naphthyridine core. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability for industrial applications.

In terms of physical properties, this compound exhibits a melting point of approximately 250°C, making it suitable for thermal stability studies. Its solubility in organic solvents such as dichloromethane and ethyl acetate facilitates its use in various organic reactions. The compound's UV-visible absorption spectrum shows strong absorbance in the ultraviolet region, which could be exploited in photonic applications or as a precursor for fluorescent materials.

From a biological standpoint, preliminary assays have demonstrated that 1-methyl-N-(4-methylphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide exhibits moderate cytotoxic activity against human cancer cell lines. This suggests its potential as a lead compound for anticancer drug development. Further studies are underway to investigate its mechanism of action and to optimize its pharmacokinetic properties for enhanced bioavailability.

The environmental impact of this compound is another area of interest. Given its potential use in pharmaceuticals, understanding its degradation pathways and ecological effects is essential for sustainable chemical practices. Recent research has focused on evaluating its biodegradability under aerobic conditions, with promising results indicating that it can be metabolized by soil microorganisms within a reasonable timeframe.

In conclusion, 1-methyl-N-(4-methylphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No: 899740-88-6) is a versatile compound with diverse applications across chemistry and biology. Its unique structure lends itself to innovative uses in drug discovery, material science, and environmental chemistry. As research continues to uncover its full potential, this compound is poised to make significant contributions to these fields in the coming years.